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An In-depth Technical Guide to the Basic Properties of 1-(4-(2-Aminophenyl)piperazin-1-
yl)ethanone

Introduction
The phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, forming the

structural basis for a wide array of therapeutic agents with diverse biological activities, including

antipsychotic, antidepressant, and anti-inflammatory effects.[1][2][3] This technical guide

provides a comprehensive overview of the fundamental properties of 1-(4-(2-
Aminophenyl)piperazin-1-yl)ethanone, a key intermediate and potential pharmacophore.

While specific biological data for this exact molecule is limited in public literature, its structural

features allow for a robust, expert-driven analysis of its predicted behavior and potential

applications. This document is intended for researchers, chemists, and drug development

professionals, offering insights into its chemical identity, physicochemical characteristics, a

plausible synthetic route, predicted pharmacological profile, and recommended analytical

methodologies.
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Chemical Identity and Structural Analysis
1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a disubstituted piperazine characterized by

an N-acetyl group and an N-aryl linkage to a 2-aminophenyl moiety. The ortho-position of the

amino group on the phenyl ring is a key distinguishing feature compared to its more common

para- and meta-isomers.

Table 1: Core Chemical Identifiers

Identifier Value Source

IUPAC Name
1-[4-(2-Aminophenyl)piperazin-

1-yl]ethanone
Internal Nomenclature

Synonym
2-(4-Acetyl-piperazin-1-

yl)aniline
Chemical Suppliers

CAS Number 91646-45-6 ChemicalBook

Molecular Formula C₁₂H₁₇N₃O Amerigo Scientific

Molecular Weight 219.28 g/mol Amerigo Scientific

InChI Key
AFVUJJNEILZYJQ-

UHFFFAOYSA-N
Amerigo Scientific

Canonical SMILES
CC(=O)N1CCN(CC1)C2=CC=

CC=C2N
Amerigo Scientific

The structure incorporates three key functional groups that dictate its chemical behavior:

The Piperazine Ring: This saturated heterocycle typically adopts a stable chair conformation.

[4][5] The tertiary amine linked to the phenyl group is the more basic nitrogen, while the

nitrogen bearing the acetyl group is an amide and is non-basic.

The N-Acetyl Group: The ethanone moiety significantly influences the electronic properties of

the adjacent nitrogen, forming an amide bond. This removes the basicity of this nitrogen and

introduces a planar character.
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The 2-Aminophenyl Group: The primary aromatic amine is a weak base and a key site for

potential further chemical modification or metabolic activity. Its ortho position relative to the

piperazine linkage can induce steric effects that may influence receptor binding and

molecular conformation.

Physicochemical Properties
The physicochemical properties of a compound are critical for predicting its behavior in both

chemical and biological systems, influencing everything from reaction kinetics to bioavailability.

The data for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone are largely derived from

predictive models, which provide a strong baseline for experimental design.

Table 2: Predicted Physicochemical Data

Property Predicted Value Implication

Melting Point 130-131 °C
Crystalline solid at room

temperature.

Boiling Point 427.3 ± 40.0 °C
Low volatility; suitable for

standard reaction conditions.

Density 1.177 ± 0.06 g/cm³
Standard density for organic

molecules of this size.

pKa (Most Basic) 6.91 ± 0.10

The tertiary amine on the

piperazine ring is weakly basic.

The compound will be partially

protonated at physiological pH.

Proposed Synthesis and Rationale
While specific literature on the synthesis of this molecule is sparse, a highly plausible and

efficient two-step route can be designed based on established principles of organic chemistry.

The proposed pathway involves a nucleophilic aromatic substitution followed by a nitro group

reduction.

Synthetic Workflow Diagram
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Step 1: Nucleophilic Aromatic Substitution

Step 2: Nitro Group Reduction

1-Acetylpiperazine

1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone

K2CO3, DMSO, 120 °C

1-Fluoro-2-nitrobenzene

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Fe, NH4Cl, EtOH/H2O, Reflux

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the title compound.

Experimental Protocol: A Self-Validating System
Step 1: Synthesis of 1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone

Rationale: The reaction utilizes a nucleophilic aromatic substitution (SNAAr) mechanism. 1-

Fluoro-2-nitrobenzene is an excellent substrate because the fluorine atom is a good leaving

group, and the strongly electron-withdrawing nitro group in the ortho position activates the

ring towards nucleophilic attack by the secondary amine of 1-acetylpiperazine. Dimethyl

sulfoxide (DMSO) is a polar aprotic solvent that effectively solvates the potassium carbonate

base and facilitates the reaction.

Methodology:

To a solution of 1-acetylpiperazine (1.0 eq) in DMSO, add 1-fluoro-2-nitrobenzene (1.05

eq) and potassium carbonate (K₂CO₃, 2.0 eq).
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Heat the reaction mixture to 120 °C and stir for 4-6 hours.

Monitor reaction completion by Thin Layer Chromatography (TLC) or LC-MS.

Upon completion, cool the mixture to room temperature and pour it into ice-water.

The resulting precipitate is collected by filtration, washed with water, and dried under a

vacuum. This intermediate product is often of sufficient purity for the next step.

Step 2: Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Rationale: The reduction of the nitro group to a primary amine is a classic and reliable

transformation. Using iron powder in the presence of ammonium chloride in an ethanol/water

mixture is a standard, cost-effective, and high-yielding method known as Béchamp reduction.

It is safer and more scalable than catalytic hydrogenation for many laboratory settings.

Methodology:

Suspend the intermediate from Step 1 (1.0 eq) in a 4:1 mixture of ethanol and water.

Add iron powder (Fe, 5.0 eq) and ammonium chloride (NH₄Cl, 4.0 eq).

Heat the mixture to reflux (approx. 80-90 °C) and stir vigorously for 2-4 hours.

Monitor the disappearance of the starting material by TLC. The product will have a

different Rf and may be UV active.

After completion, cool the reaction and filter it through a pad of Celite to remove the iron

salts.

Concentrate the filtrate under reduced pressure to remove the ethanol.

Extract the aqueous residue with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate to yield the crude product.

Purify the final compound by column chromatography on silica gel or by recrystallization.
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Predicted Pharmacological Profile and Toxicological
Considerations
The phenylpiperazine core is a privileged scaffold in neuropharmacology, frequently interacting

with G-protein coupled receptors (GPCRs) such as serotonin (5-HT) and dopamine (D)

receptors.[6]

Predicted Mechanism of Action
Based on its structural similarity to known CNS-active agents, 1-(4-(2-aminophenyl)piperazin-
1-yl)ethanone is predicted to function as a modulator of monoaminergic systems. The N-

phenylpiperazine moiety is the key pharmacophore. The specific substitutions on the phenyl

ring and the other piperazine nitrogen fine-tune the affinity and efficacy at various receptor

subtypes. For instance, many antipsychotics and antidepressants are phenylpiperazine

derivatives.[1][3]

Potential Drug-Receptor Interaction Downstream Signaling Cascade

Phenylpiperazine
Derivative

GPCR
(e.g., 5-HT, Dopamine Rec.)

Binds G-Protein Activation
(Gα, Gβγ)

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., cAMP)

Protein Kinase
Activation (e.g., PKA)

Cellular Response
(e.g., Gene Transcription,
Ion Channel Modulation)

Click to download full resolution via product page

Caption: Common GPCR signaling pathway modulated by phenylpiperazines.

This compound could serve as a valuable intermediate for creating more complex molecules

with tailored activities, such as antibacterial, antifungal, or anticancer agents.[7][8]

Toxicological Profile
No specific toxicological data is available for this compound. However, data for the structurally

similar 4-amino isomer can be used as a provisional guide.[9] It is classified as a combustible

solid and carries a "Warning" signal word.
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Table 3: Provisional Hazard Information

Hazard Type GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Respiratory Irritation H335 May cause respiratory irritation

Target Organs - Respiratory system

Standard laboratory safety precautions, including the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat, are mandatory when handling this

compound. Work should be conducted in a well-ventilated fume hood.

Recommended Analytical Methodologies
A robust analytical workflow is essential to confirm the identity and purity of the synthesized

compound. This typically involves a combination of chromatographic and spectroscopic

techniques.

Analytical Quality Control Workflow
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Synthesized Crude Product

Initial Check by TLC

Purification
(Column Chromatography)

Purity Assessment by HPLC-UV

Structural Confirmation
(LC-MS, NMR)

If pure

Qualified Material
(>95% Purity)
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Caption: Standard workflow for compound purification and analysis.

Protocol: Purity Assessment by HPLC-UV
Rationale: Reverse-phase High-Performance Liquid Chromatography (HPLC) is the standard

method for assessing the purity of small organic molecules. A C18 column provides excellent

separation for moderately polar compounds. An acetonitrile/water mobile phase is typical,
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and the aromatic nature of the compound ensures strong UV absorbance for sensitive

detection.

Methodology:

System: HPLC with a UV detector.

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return

to initial conditions.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of 1:1 acetonitrile/water.

Injection Volume: 10 µL.

Analysis: The purity is determined by the area percentage of the main peak relative to the

total area of all peaks.

Structural Confirmation Techniques
Mass Spectrometry (MS): Using electrospray ionization (ESI) in positive mode, the expected

[M+H]⁺ ion would be at m/z 220.14. Analysis of fragmentation patterns (MS/MS) would likely

show cleavage of the C-N bonds within the piperazine ring and between the piperazine and

phenyl rings, which is characteristic for this class of compounds.[10]

NMR Spectroscopy:

¹H NMR: Would confirm the presence of all protons. Expected signals would include a

singlet for the acetyl methyl group (~2.1 ppm), multiplets for the piperazine protons (2.5-
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4.0 ppm), and distinct signals in the aromatic region (6.5-7.5 ppm) for the four protons on

the aminophenyl ring. The protons of the primary amine would appear as a broad singlet.

¹³C NMR: Would show 12 distinct carbon signals, including a signal for the carbonyl

carbon (~170 ppm), signals for the piperazine carbons (~40-55 ppm), and six signals in

the aromatic region.

Conclusion
1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a compound of significant interest due to its

place within the pharmacologically vital phenylpiperazine family. This guide has provided a

detailed overview of its core properties, from its chemical structure to its predicted biological

potential. By outlining a robust synthetic protocol and a comprehensive analytical workflow, this

document serves as a practical resource for researchers aiming to synthesize, characterize,

and explore the utility of this molecule as a building block for novel therapeutic agents. The

insights provided herein, grounded in established chemical and pharmacological principles,

should empower further investigation into this promising chemical entity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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